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Compound of Interest

Compound Name: 2-Fluorobenzamide

Cat. No.: B1203369 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the safety and handling

precautions for 2-Fluorobenzamide. The information is compiled from various safety data

sheets and chemical databases to ensure a thorough understanding of the potential hazards

and the necessary safety measures. This document is intended for professionals in research,

development, and manufacturing who may handle this compound.

Hazard Identification and Classification
2-Fluorobenzamide is classified as a hazardous substance. The primary hazards are

associated with irritation to the skin, eyes, and respiratory system.[1][2] It is crucial to handle

this compound with appropriate personal protective equipment and in a well-ventilated area.

GHS Hazard Statements:

H315: Causes skin irritation.[2]

H319: Causes serious eye irritation.[2]

H335: May cause respiratory irritation.[2]

Signal Word: Warning[2]

Pictogram:[2]
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Irritant

Physical and Chemical Properties
Understanding the physical and chemical properties of 2-Fluorobenzamide is essential for its

safe handling and storage.

Property Value Source

Appearance
White solid / White to Almost

white powder to crystal
[1]

Molecular Formula C7H6FNO

Molecular Weight 139.13 g/mol

CAS Number 445-28-3 [1]

Melting Point 116.0 to 119.0 °C

Vapor Pressure 0.00109 mmHg [3]

Flash Point Not applicable [1]

Autoignition Temperature Not applicable [1]

Toxicological Information
The toxicological properties of 2-Fluorobenzamide have not been fully investigated.[1]

Therefore, it should be handled with caution, assuming it may have other unknown hazardous

effects.
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Toxicity Data Value Source

LD50 (Oral) Not available [1]

LD50 (Dermal) Not available [1]

LC50 (Inhalation) Not available [1]

Skin Corrosion/Irritation Causes skin irritation [2]

Serious Eye Damage/Irritation Causes serious eye irritation [2]

Respiratory or Skin

Sensitization
No information available

Germ Cell Mutagenicity No information available

Carcinogenicity No information available

Reproductive Toxicity No information available

Specific Target Organ Toxicity

(Single Exposure)
May cause respiratory irritation [2]

Specific Target Organ Toxicity

(Repeated Exposure)
No information available

Aspiration Hazard No information available

Experimental Protocols
Detailed experimental protocols for the toxicological assessment of 2-Fluorobenzamide are

not publicly available. Standard methodologies, such as those outlined by the OECD

Guidelines for the Testing of Chemicals, would be appropriate for evaluating the toxicological

profile of this compound. These would include studies for acute toxicity (oral, dermal,

inhalation), skin and eye irritation, and mutagenicity.

Safe Handling and Storage
Handling

Ventilation: Use only in a well-ventilated area, preferably in a chemical fume hood.
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Personal Protective Equipment (PPE): Wear appropriate protective clothing, gloves, and

eye/face protection.[1]

Hygiene: Wash hands thoroughly after handling.[1] Do not eat, drink, or smoke in the work

area.

Dust Formation: Avoid creating dust.[4]

Storage
Container: Keep the container tightly closed.[1]

Conditions: Store in a cool, dry, and well-ventilated area.[1]

Incompatible Materials: Keep away from strong oxidizing agents.

Emergency Procedures
First Aid Measures

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Get medical aid.[1]

Skin Contact: Get medical aid. Flush skin with plenty of water for at least 15 minutes while

removing contaminated clothing and shoes.[1]

Ingestion: Do NOT induce vomiting. If the victim is conscious and alert, give 2-4 cupfuls of

milk or water. Never give anything by mouth to an unconscious person. Get medical aid.[1]

Inhalation: Remove from exposure and move to fresh air immediately. If not breathing, give

artificial respiration. If breathing is difficult, give oxygen. Get medical aid.[1]

Fire-Fighting Measures
Suitable Extinguishing Media: Use water spray, dry chemical, carbon dioxide, or appropriate

foam.[1]

Protective Equipment: Wear a self-contained breathing apparatus (SCBA) and full protective

gear.[1]
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Hazardous Combustion Products: During a fire, irritating and highly toxic gases may be

generated by thermal decomposition or combustion.[1]

Accidental Release Measures
Personal Precautions: Use proper personal protective equipment as indicated in Section 5.1.

[1]

Environmental Precautions: Prevent further leakage or spillage if safe to do so. Do not let the

product enter drains.

Methods for Cleaning Up: Sweep up the material and place it into a suitable disposal

container. Avoid generating dust. Provide ventilation.[1]

Visualizations
Safety and Handling Workflow
The following diagram illustrates the logical workflow for the safe handling of 2-
Fluorobenzamide, from hazard assessment to emergency response.
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Caption: Logical workflow for safe handling of 2-Fluorobenzamide.

Personal Protective Equipment (PPE) Selection
This diagram outlines the decision-making process for selecting the appropriate PPE when

working with 2-Fluorobenzamide.
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Start: Handling 2-Fluorobenzamide

Potential for Skin Contact?

Wear Chemical Resistant Gloves
(e.g., Nitrile)

Yes

Potential for Eye Contact?

No

Wear Safety Glasses with Side Shields
or Goggles

Yes

Potential for Inhalation of Dust?

No

Use in a Fume Hood

Yes

Wear Respiratory Protection
(if ventilation is inadequate)

No, but ventilation is poor

Wear a Lab Coat

Proceed with Work

Click to download full resolution via product page

Caption: Decision tree for selecting appropriate PPE.

Disclaimer: This document is intended as a guide and is not a substitute for a formal risk

assessment. Always refer to the most current Safety Data Sheet (SDS) provided by the
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supplier before handling this chemical. All users should be properly trained in the safe handling

of hazardous materials.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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